(R)-1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride

• IUPAC Name: (3R)-1-[(4-fluorophenyl)methyl]pyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C11H15FN2.2ClH/c12-10-3-1-9(2-4-10)7-14-6-5-11(13)8-14;;/h1-4,11H,5-8,13H2;2*1H/t11-;;/m1../s1
• InChI Key: DCEZYLVPEAGIBW-NVJADKKVSA-N
• Canonical SMILES: C1CN(CC1N)CC2=CC=C(C=C2)F.Cl.Cl
• Isomeric SMILES: C1CN(C[C@@H]1N)CC2=CC=C(C=C2)F.Cl.Cl
• Molecular Formula: C11H17Cl2FN2
• Molecular Weight: 267.17 g/mol

Description

The compound “n-(4-fluorobenzyl)pyrrolidin-3-amine hydrochloride” is a chemical with the CAS number 1261230-77-6.

Physical and Chemical Properties The molecular formula of this compound is C11H16ClFN2 and it has a molecular weight of 230.7095432. Unfortunately, the exact physical properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds similar to (R)-1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride have been explored in various studies. For instance, the synthesis of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CFPDPPO) through hydride transfer from Et3SiH to carbenium ions highlights the intricate processes involved in creating complex heterocyclic molecules. These molecules have been characterized using techniques such as single crystal X-ray diffraction, FT-IR, FT-Raman, 1H NMR, 13C NMR, and ESI-MS, showcasing their structural and electronic properties. Such research underlines the potential for developing new compounds with unique reactivity and properties for various applications, including non-linear optics and drug design due to their stability and charge transfer capabilities (Murthy et al., 2017).

Mechanistic Studies

Research on the reaction mechanisms involving similar compounds, such as the interaction between 1-fluoro-2,6-dinitrobenzene and alicyclic amines, provides insights into the chemical behavior and potential applications of (R)-1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride. These studies help understand the influence of temperature, solvent composition, and the structure of reactants on the reaction pathways and outcomes. Such mechanistic insights are crucial for designing new synthetic strategies and optimizing reaction conditions for desired products (Mancini, Fortunato, & Vottero, 2005).

Application in Drug Design

The structure and reactivity of compounds like (R)-1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride can be leveraged in drug design, particularly in the development of antiallergic agents. For instance, the synthesis of N-(pyridin-4-yl)-(indol-3-yl)alkylamides and their evaluation as antiallergic compounds illustrate how modifying the structure and substituents of similar compounds can lead to significant improvements in biological activity. Such research highlights the potential of (R)-1-(4-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride derivatives in medicinal chemistry (Menciu et al., 1999).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound was not available in the sources I found.